7-Chloro-2-(4-fluorophenyl)pyrazolo[1,5-a]pyridine

• CAS No.: 437384-07-1
• Molecular Formula: C13H8ClFN2
• Molecular Weight: 246.67 g/mol
• IUPAC Name: 7-chloro-2-(4-fluorophenyl)pyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C13H8ClFN2/c14-13-3-1-2-11-8-12(16-17(11)13)9-4-6-10(15)7-5-9/h1-8H
• InChI Key: ATENWFZPEVYXTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=NN2C(=C1)Cl)C3=CC=C(C=C3)F

Description

7-Chloro-2-(4-fluorophenyl)pyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C13H8ClFN2 and its molecular weight is 246.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(6-chloro-2-pyridinyl)-1-(4-fluorophenyl)ethanone oxime (109.2 g, 414 mmol) in 1,2-dimethoxyethane (500 mL) at 0° C. was added trifluoroacetic anhydride (59 mL, 414 mmol), keeping the temperature below 10° C. After the addition was complete, the reaction was warmed to 15° C. The solution was then cooled to 4° C. and a solution of triethylamine (116 mL, 828 mmol) in 1,2-dimethoxyethane (60 mL) was added over 0.5 hours. After warming to room temperature, the mixture was stirred for 1.5 hours. To this was added iron(II) chloride (0.52 g, 4.1 mmol) and the reaction was heated to reflux for 3 hours. The reaction was concentrated and the resulting solid was recrystallized from ethyl acetate-hexanes to give 7-chloro-2-(4-fluorophenyl)pyrazolo[1.5-α]pyridine (69.7 g. 68%) as off-white needles. 1H NMR (CDCl3): δ 8.03 (m, 2 H), 7.54 (d, 1 H), 7.16 (m, 3 H), 6.93 (d, 1 H), 6.91 (s, 1 H); MS m/z 247 (M+1); mp 156–157° C.